Cas no 941932-25-8 (N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide)

• Product Name: N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide
• CAS No: 941932-25-8
• MF: C₁₉H₁₇N₃O₅S₂
• MW: 431.48538184166
• CID: 5500740
• Update Time: 2025-07-23

N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]-3-propan-2-ylsulfonylbenzamide
• N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide

• Inchi： 1S/C19H17N3O5S2/c1-12(2)29(26,27)16-8-4-6-14(10-16)18(23)21-19-20-17(11-28-19)13-5-3-7-15(9-13)22(24)25/h3-12H,1-2H3,(H,20,21,23)
• InChI Key： UIMVPIPOYLAFMN-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=CC([N+]([O-])=O)=C2)=CS1)(=O)C1=CC=CC(S(C(C)C)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide

Comprehensive Overview of N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide (CAS No. 941932-25-8)

N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide (CAS No. 941932-25-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a thiazole ring, a nitrophenyl group, and a sulfonylbenzamide moiety, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator in enzyme inhibition and signal transduction pathways, which aligns with current trends in targeted drug discovery.

The structural complexity of N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide allows it to interact with specific biological targets. Recent studies have explored its role in addressing challenges related to inflammatory diseases and metabolic disorders, topics that are highly searched in scientific databases and AI-driven platforms. Its sulfonyl group, in particular, is known to enhance binding affinity, a feature that is critical in the design of high-efficacy therapeutic agents.

From a synthetic chemistry perspective, the compound's CAS No. 941932-25-8 serves as a key identifier for researchers seeking to replicate or modify its structure. The inclusion of a 3-nitrophenyl substituent introduces electron-withdrawing properties, which can influence reactivity in downstream applications. This aspect is frequently discussed in forums and publications focusing on structure-activity relationships (SAR), a hot topic in medicinal chemistry.

In the context of drug development, N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide has been investigated for its pharmacokinetic properties. Questions about its bioavailability, metabolic stability, and toxicity profile are commonly raised in search queries, reflecting the growing demand for data on novel compounds. Preliminary findings suggest that its thiazole core may contribute to improved membrane permeability, a desirable trait in orally administered drugs.

Another area of interest is the compound's potential role in cancer research. The nitrophenyl and sulfonyl functionalities are often associated with antiproliferative effects, a subject of numerous academic and industry-led studies. Researchers are also examining its compatibility with combination therapies, a trending approach in oncology.

Environmental and green chemistry considerations are equally relevant when discussing CAS No. 941932-25-8. The synthetic routes for this compound are being optimized to reduce waste and energy consumption, addressing the increasing emphasis on sustainable practices in chemical manufacturing. This aligns with global search trends around eco-friendly synthesis and green solvents.

In summary, N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide represents a multifaceted compound with broad applicability in life sciences. Its structural features and biological activity make it a valuable subject for ongoing research, particularly in areas like targeted therapy, enzyme modulation, and sustainable chemistry. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in both academic and industrial settings.